Cas no 113387-58-9 (Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate)

• Product Name: Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate
• CAS No: 113387-58-9
• MF: C₁₂H₉ClO₄S₂
• MW: 316.780460119247
• CID: 2610645
• PubChem ID: 14145082
• Update Time: 2025-10-28

Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chlorosulfonyl-5-phenylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 3-(chlorosulfonyl)-5-phenyl-, methyl ester
• NEA38758
• methyl 3-(chlorosulfonyl)-5-phenylthiophene-2-carboxylate
• AKOS000278943
• methyl3-(chlorosulfonyl)-5-phenylthiophene-2-carboxylate
• 113387-58-9
• EN300-75359
• SCHEMBL4360547
• PVEJBOPTYAPXOM-UHFFFAOYSA-N
• DTXSID00556532
• G55197
• methyl 3-chlorosulfonyl-5-phenyl-2-thiophenecarboxylate
• Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate

• Inchi： 1S/C12H9ClO4S2/c1-17-12(14)11-10(19(13,15)16)7-9(18-11)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： PVEJBOPTYAPXOM-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=O)OC)SC(C2C=CC=CC=2)=C1)(=O)=O

Computed Properties

• Exact Mass: 315.9630788Da
• Monoisotopic Mass: 315.9630788Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.1Ų

Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate

Introduction to Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate (CAS No. 113387-58-9)

Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate, identified by its CAS number 113387-58-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and industrial applications.

The structural features of Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate make it a valuable intermediate in the synthesis of more complex molecules. The presence of both a chlorosulfonyl group and a phenyl substituent on the thiophene core provides multiple sites for functionalization, enabling the development of novel compounds with tailored properties.

In recent years, there has been a growing interest in thiophene-based compounds due to their potential applications in drug discovery. Specifically, derivatives of thiophene have shown promise as scaffolds for antiviral, antibacterial, and anticancer agents. The Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate compound, with its unique structural motifs, is being explored for its pharmacological properties.

One of the most compelling aspects of this compound is its role in the synthesis of biologically active molecules. The chlorosulfonyl group is particularly noteworthy, as it can undergo various chemical transformations that introduce additional functional groups. This flexibility makes Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate a versatile building block for medicinal chemistry.

Recent studies have highlighted the importance of thiophene derivatives in developing new therapeutic agents. For instance, researchers have demonstrated that certain thiophene-based compounds exhibit inhibitory effects on enzymes involved in cancer cell proliferation. The structural framework of Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate aligns well with these requirements, making it a promising candidate for further investigation.

The synthesis of Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorosulfonyl group and the phenyl substituent necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is crucial for large-scale applications.

In addition to its pharmaceutical potential, Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate has shown promise in material science applications. Thiophene derivatives are known for their electronic properties, making them suitable for use in organic semiconductors and conductive polymers. The unique structure of this compound could lead to novel materials with enhanced performance characteristics.

The ongoing research into Methyl 3-(Chlorosulfonyl)-5-phenylthiophene-2-carboxylate underscores its significance in both academic and industrial settings. As our understanding of its properties and reactivity continues to grow, new applications are likely to emerge. This compound exemplifies the importance of investing in fundamental research, as it may lead to breakthroughs with far-reaching implications.

In conclusion, Methyl 3-(Chlorosulfonyl strong >)-5-< strong >phenylthiophene-2-carboxylate (CAS No. 113387-58-9) is a multifaceted compound with potential applications in pharmaceuticals and materials science. Its unique structural features make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As scientific exploration continues, the full potential of this compound is expected to become increasingly evident.